Cas no 1225227-33-7 (2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine)

2-(5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine is a heterocyclic compound featuring a pyridine core linked to a 1,2,4-oxadiazole ring bearing an azetidin-3-yl substituent. This structure imparts unique physicochemical properties, including enhanced binding affinity and metabolic stability, making it a valuable intermediate in medicinal chemistry. The azetidine moiety contributes to conformational rigidity, while the oxadiazole ring offers hydrogen-bonding capabilities, facilitating interactions with biological targets. Its balanced lipophilicity and polarity improve bioavailability, supporting applications in drug discovery, particularly for central nervous system (CNS) and enzyme-targeted therapeutics. The compound's synthetic versatility allows for further derivatization, enabling optimization for specific pharmacological profiles.
2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine structure
1225227-33-7 structure
Product Name:2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine
CAS No:1225227-33-7
MF:C10H10N4O
MW:202.212601184845
MDL:MFCD18459046
CID:5157742
PubChem ID:49657810
Update Time:2026-03-04

2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(AZETIDIN-3-YL)-1,2,4-OXADIAZOL-3-YL]PYRIDINE
    • 5-(Azetidin-3-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole
    • 2-(5-Azetidin-3-yl-[1,2,4]oxadiazol-3-yl)-pyridine
    • 2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine
    • MDL: MFCD18459046
    • Inchi: 1S/C10H10N4O/c1-2-4-12-8(3-1)9-13-10(15-14-9)7-5-11-6-7/h1-4,7,11H,5-6H2
    • InChI Key: UXWWXJXNKXQKLS-UHFFFAOYSA-N
    • SMILES: O1C(C2CNC2)=NC(C2C=CC=CN=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.8

2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-241763-0.05g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
0.05g
$707.0 2024-06-19
Enamine
EN300-241763-0.1g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
0.1g
$741.0 2024-06-19
Enamine
EN300-241763-0.25g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
0.25g
$774.0 2024-06-19
Enamine
EN300-241763-0.5g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
0.5g
$809.0 2024-06-19
Enamine
EN300-241763-1.0g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-241763-2.5g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
2.5g
$1650.0 2024-06-19
Enamine
EN300-241763-5.0g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
5.0g
$2443.0 2024-06-19
Enamine
EN300-241763-10.0g
2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
10.0g
$3622.0 2024-06-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01055044-1g
2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
1g
¥2828.0 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01055044-5g
2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine
1225227-33-7 95%
5g
¥8218.0 2023-04-04

Additional information on 2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine

Compound CAS No. 1225227-33-7: 2-(5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine

The compound with CAS No. 1225227-33-7, known as 2-(5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a pyridine ring and a 1,2,4-oxadiazole ring system, which are connected through a specific substitution pattern. The presence of the azetidine moiety further enhances its structural complexity and potential functional properties.

The molecular structure of 1,2,4-oxadiazole is notable for its five-membered ring containing two nitrogen atoms and one oxygen atom. This heterocyclic system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material science. The pyridine ring, on the other hand, contributes aromaticity and potential electronic properties that can influence the compound's reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of azetidine-containing compounds, particularly those with oxadiazole moieties. Researchers have explored the use of microwave-assisted synthesis techniques to optimize the formation of this compound. These methods have been shown to improve reaction yields and reduce synthesis time compared to traditional methods. The incorporation of azetidine into the oxadiazole system has been found to enhance the compound's stability under various conditions, making it a promising candidate for further investigation in medicinal chemistry.

In terms of pharmacological properties, 1,2,4-oxadiazole derivatives have been extensively studied for their potential as anti-inflammatory agents. Recent research has demonstrated that this compound exhibits significant anti-inflammatory activity in vitro by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have shown that the compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The integration of pyridine into the molecular structure introduces additional electronic effects that can influence the compound's interaction with biological systems. Pyridine's electron-withdrawing nature can modulate the reactivity of adjacent functional groups, potentially enhancing or reducing specific biological activities. This makes pyridine-containing oxadiazole derivatives valuable candidates for drug discovery efforts targeting a wide range of therapeutic areas.

From a synthetic perspective, the preparation of CAS No. 1225227-33-7 involves a multi-step process that typically begins with the synthesis of the azetidine intermediate. This intermediate is then subjected to cyclization reactions to form the oxadiazole ring system before being coupled with the pyridine moiety. The optimization of these steps has been a focus of recent research efforts to improve scalability and reproducibility.

In conclusion, CAS No. 1225227-33-7 (2-(5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine) represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structural features and promising biological properties make it a valuable subject for continued research and development in both academic and industrial settings.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd